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Compound of Interest

Compound Name: Ggti 2147

Cat. No.: B1671465

Essential Safety & Handling Guide for Ggti 2147

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Ggti 2147, a potent and selective geranylgeranyltransferase | (GGTase [) inhibitor. While Ggti
2147 is not classified as a hazardous substance under REACH regulation (EC) No. 1907/2006,
adherence to standard laboratory safety protocols is essential to ensure a safe working
environment.[1]

Chemical and Physical Properties

A summary of key quantitative data for Ggti 2147 is provided below for easy reference.
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Property

Value

Chemical Formula

C2sH30N403[2][3][4]

Molecular Weight 470.56 g/mol [2][4][5]

CAS Number 191102-87-1[2][5]

Appearance Off-white solid[6]

Purity >95% (by HPLC)[3][6]

Solubility Soluble in DMSO (200 mg/mL)[4]

Storage Temperature

-20°C[4]

Primary Target ICso

500 nM (for blocking Rap1A geranyl-

geranylation)[5][6]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Ggti 2147 to minimize exposure and

ensure personal safety.

PPE Category

Item

Specification

Hand Protection

Gloves

Nitrile or latex gloves should

be worn at all times.

Eye Protection

Safety Glasses

Safety glasses with side
shields or goggles are

mandatory.

Body Protection

Laboratory Coat

A standard laboratory coat

should be worn.

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
creating aerosols or dust, a

fume hood should be used.

Experimental Protocols: Handling and Storage
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Adherence to the following step-by-step procedures will ensure the safe handling and integrity
of Ggti 2147.

Receiving and Storage:

e Upon receipt, visually inspect the packaging for any signs of damage.
» Store the compound at -20°C in a tightly sealed container.[4]

o Ggti 2147 is shipped at ambient temperature.[4]

Preparation of Stock Solutions:

» Equilibrate the vial of Ggti 2147 to room temperature before opening to prevent moisture
condensation.

e Under a fume hood, dissolve the solid Ggti 2147 in DMSO to the desired concentration. For
example, to prepare a 10 mM stock solution, dissolve 4.71 mg of Ggti 2147 in 1 mL of
DMSO.

» Following reconstitution, it is recommended to aliquot the stock solution into smaller, single-
use volumes.[5]

o Store the stock solutions at -20°C. Stock solutions are stable for up to 3 months at this
temperature.[5]

Handling:

o Always handle Ggti 2147 in a well-ventilated area, preferably within a chemical fume hood,
especially when handling the solid form to avoid inhalation of any fine particles.

» Avoid contact with skin and eyes by wearing the appropriate PPE.
e Do not eat, drink, or smoke in the laboratory area.

o Wash hands thoroughly after handling the compound.

Disposal Plan
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Proper disposal of Ggti 2147 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Disposal:

o Dispose of unused Ggti 2147 and any contaminated materials (e.g., pipette tips, tubes) in
accordance with local, state, and federal regulations for chemical waste.

e Do not dispose of Ggti 2147 down the drain or in the general waste.

o Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.
Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent (e.g., DMSO, followed by

ethanol or acetone).
e The rinsate should be collected and disposed of as chemical waste.

 After thorough rinsing, the container can be disposed of as non-hazardous laboratory glass
or plastic waste, as per institutional guidelines.

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for safely handling Ggti 2147 from receipt

to disposal.
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Caption: Workflow for safe handling of Ggti 2147.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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